Cas no 93778-22-4 (Isopropyl alpha-methyl-beta-oxopyrazinepropionate)
93778-22-4 structure
Product Name:Isopropyl alpha-methyl-beta-oxopyrazinepropionate
CAS No:93778-22-4
MF:C11H14N2O3
MW:222.240462779999
CID:812303
PubChem ID:44148771
Update Time:2025-04-19
Isopropyl alpha-methyl-beta-oxopyrazinepropionate Chemical and Physical Properties
Names and Identifiers
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- Isopropyl alpha-methyl-beta-oxopyrazinepropionate
- propan-2-yl 2-methyl-3-oxo-3-pyrazin-2-ylpropanoate
- 93778-22-4
- Propan-2-yl 2-methyl-3-oxo-3-(pyrazin-2-yl)propanoate
- EINECS 298-157-5
- ISOPROPYL 2-METHYL-3-OXO-3-(PYRAZIN-2-YL)PROPANOATE
- DTXSID90918024
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- Inchi: 1S/C11H14N2O3/c1-7(2)16-11(15)8(3)10(14)9-6-12-4-5-13-9/h4-8H,1-3H3
- InChI Key: ZUJXPOANNBUCDQ-UHFFFAOYSA-N
- SMILES: O(C(C(C(C1C=NC=CN=1)=O)C)=O)C(C)C
Computed Properties
- Exact Mass: 222.1
- Monoisotopic Mass: 222.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.2A^2
- XLogP3: 1.2
Isopropyl alpha-methyl-beta-oxopyrazinepropionate Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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